Cas no 50906-66-6 (b-D-Glucopyranoside,1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-methylcyclopenta[c]pyran-1-yl)

b-D-Glucopyranoside,1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-methylcyclopenta[c]pyran-1-yl structure
50906-66-6 structure
Product Name:b-D-Glucopyranoside,1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-methylcyclopenta[c]pyran-1-yl
CAS No:50906-66-6
MF:C15H24O9
MW:348.345665931702
CID:372460
PubChem ID:6452294
Update Time:2025-04-19

b-D-Glucopyranoside,1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-methylcyclopenta[c]pyran-1-yl Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-methylcyclopenta[c]pyran-1-yl
    • (2S,3R,4S,5S,6R)-2-[(5,7-dihydroxy-7-methyl-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • 1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-methylcyclopenta[c]pyran-1-yl-beta-D-glucopyranoside
    • 1,4a,5,6,7,7a-Hexahydro-5,7-dihydroxy-7-methylcyclopenta(c)pyran-1-yl-beta-D-glucopyranoside
    • 5,7-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl beta-D-glucopyranoside
    • CHEBI:80859
    • EINECS 256-837-9
    • Leonuridine
    • DTXSID20965167
    • C17011
    • Q27151361
    • 5,7-Dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl hexopyranoside
    • 50906-66-6
    • FT-0775713
    • Inchi: 1S/C15H24O9/c1-15(21)4-7(17)6-2-3-22-13(9(6)15)24-14-12(20)11(19)10(18)8(5-16)23-14/h2-3,6-14,16-21H,4-5H2,1H3
    • InChI Key: VELYAQRXBJLJAK-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(CO)O1)O)O)O)C1C2C(C=CO1)C(CC2(C)O)O

Computed Properties

  • Exact Mass: 348.142032
  • Monoisotopic Mass: 348.142032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -2.2
  • Topological Polar Surface Area: 149

Experimental Properties

  • Density: 1.57
  • Boiling Point: 617.9°Cat760mmHg
  • Flash Point: 327.5°C
  • Refractive Index: 1.635
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